4-tert-Butyldimethylsilyl-4a'-hydroxy Simvastatin
4-tert-Butyldimethylsilyl-4a'-hydroxy Simvastatin
Brand Name:
Vulcanchem
CAS No.:
125142-16-7
VCID:
VC20776237
InChI:
InChI=1S/C31H54O6Si/c1-11-30(7,8)28(33)36-25-16-20(2)19-31(34)15-14-21(3)24(27(25)31)13-12-22-17-23(18-26(32)35-22)37-38(9,10)29(4,5)6/h14-15,20-25,27,34H,11-13,16-19H2,1-10H3/t20-,21+,22-,23-,24+,25+,27+,31-/m1/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(CC2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C
Molecular Formula:
C31H54O6Si
Molecular Weight:
550.8 g/mol
4-tert-Butyldimethylsilyl-4a'-hydroxy Simvastatin
CAS No.: 125142-16-7
Cat. No.: VC20776237
Molecular Formula: C31H54O6Si
Molecular Weight: 550.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125142-16-7 |
|---|---|
| Molecular Formula | C31H54O6Si |
| Molecular Weight | 550.8 g/mol |
| IUPAC Name | [(1S,3R,4aS,7S,8S,8aS)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-4a-hydroxy-3,7-dimethyl-2,3,4,7,8,8a-hexahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C31H54O6Si/c1-11-30(7,8)28(33)36-25-16-20(2)19-31(34)15-14-21(3)24(27(25)31)13-12-22-17-23(18-26(32)35-22)37-38(9,10)29(4,5)6/h14-15,20-25,27,34H,11-13,16-19H2,1-10H3/t20-,21+,22-,23-,24+,25+,27+,31-/m1/s1 |
| Standard InChI Key | PNTVVZJLRPNFKC-OMHVBIQFSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1C[C@H](C[C@]2([C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C |
| SMILES | CCC(C)(C)C(=O)OC1CC(CC2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(CC2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)C |
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